2-(2,5-dichlorobenzylidene)-N-nitrohydrazinecarboximidamide

• IUPAC Name: 2-[(E)-(2,5-dichlorophenyl)methylideneamino]-1-nitroguanidine
• InChI: InChI=1S/C8H7Cl2N5O2/c9-6-1-2-7(10)5(3-6)4-12-13-8(11)14-15(16)17/h1-4H,(H3,11,13,14)/b12-4+
• InChI Key: HKVYFAICOVTRQG-UUILKARUSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C=NN=C(N)N[N+](=O)[O-])Cl
• Isomeric SMILES: C1=CC(=C(C=C1Cl)/C=N/N=C(\N)/N[N+](=O)[O-])Cl
• Molecular Formula: C8H7Cl2N5O2
• Molecular Weight: 276.08 g/mol

Description

2-(2,5-dichlorobenzylidene)-N-nitrohydrazinecarboximidamide, also known as DCB-NH, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it an important tool for researchers in a range of fields.

Mechanism of Action

The mechanism of action of 2-(2,5-dichlorobenzylidene)-N-nitrohydrazinecarboximidamide is complex and not fully understood, but it is believed to involve the binding of the compound to specific sites on target enzymes and proteins. This binding can lead to changes in protein conformation and function, ultimately resulting in inhibition of enzyme activity.
Biochemical and Physiological Effects:
2-(2,5-dichlorobenzylidene)-N-nitrohydrazinecarboximidamide has been shown to have a variety of biochemical and physiological effects, including inhibition of cell growth and proliferation, induction of apoptosis, and modulation of immune system function. These effects make 2-(2,5-dichlorobenzylidene)-N-nitrohydrazinecarboximidamide a valuable tool for researchers studying a wide range of biological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2,5-dichlorobenzylidene)-N-nitrohydrazinecarboximidamide for lab experiments is its potent inhibitory effects on a range of enzymes and proteins. This makes it a valuable tool for studying these important biological processes and developing new drugs. However, there are also some limitations to the use of 2-(2,5-dichlorobenzylidene)-N-nitrohydrazinecarboximidamide, including its potential toxicity and the need for careful handling and storage to ensure its stability and purity.

Future Directions

There are many potential future directions for research on 2-(2,5-dichlorobenzylidene)-N-nitrohydrazinecarboximidamide, including studies of its effects on specific enzymes and proteins, development of new drugs based on its structure and mechanism of action, and exploration of its potential use in cancer treatment and other therapeutic applications. Additionally, further research is needed to fully understand the biochemical and physiological effects of 2-(2,5-dichlorobenzylidene)-N-nitrohydrazinecarboximidamide and how it can be used to advance our understanding of important biological processes.

Synthesis Methods

2-(2,5-dichlorobenzylidene)-N-nitrohydrazinecarboximidamide can be synthesized through a multi-step process involving the reaction of 2,5-dichlorobenzaldehyde with N-nitrohydrazinecarboximidamide. This reaction is typically carried out under controlled conditions, with careful monitoring of temperature and reaction time to ensure high yields and purity of the final product.

Scientific Research Applications

2-(2,5-dichlorobenzylidene)-N-nitrohydrazinecarboximidamide has been used in a variety of scientific research applications, including studies of enzyme inhibition, protein structure and function, and drug development. This compound has been shown to have potent inhibitory effects on a range of enzymes, including proteases, kinases, and phosphodiesterases, making it a valuable tool for studying these important biological processes.